Cas no 2940858-29-5 (Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride)

• Product Name: Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride
• CAS No: 2940858-29-5
• MF: C₇H₁₆Cl₂N₂O₂
• MW: 231.120140075684
• CID: 6800916
• PubChem ID: 170907590
• Update Time: 2025-06-12

Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• G15270
• 2940858-29-5
• METHYL TRANS-4-AMINO-1-METHYL-PYRROLIDINE-3-CARBOXYLATE DIHYDROCHLORIDE
• methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate;dihydrochloride
• Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride

• Inchi： 1S/C7H14N2O2.2ClH/c1-9-3-5(6(8)4-9)7(10)11-2;;/h5-6H,3-4,8H2,1-2H3;2*1H/t5-,6-;;/m1../s1
• InChI Key： WTWBZDMYGRTXFD-BNTLRKBRSA-N
• SMILES： Cl.Cl.O(C)C([C@@H]1CN(C)C[C@H]1N)=O

Computed Properties

• Exact Mass: 230.0588831g/mol
• Monoisotopic Mass: 230.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride

Introduction to Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride (CAS No. 2940858-29-5)

Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2940858-29-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride features a pyrrolidine ring substituted with an amino group at the 4-position, a methyl group at the 1-position, and a carboxylate moiety at the 3-position, all of which contribute to its unique chemical properties and biological interactions. The presence of the dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives due to their ability to interact with various biological targets. Research has demonstrated that compounds within this class can exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. The specific arrangement of functional groups in Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride suggests that it may have particular relevance in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The pyrrolidine core can be modified in numerous ways to create derivatives with enhanced pharmacological profiles. For instance, studies have shown that modifications at the 4-position amino group can significantly influence the compound's binding affinity to biological receptors. This flexibility makes Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride a promising candidate for further development in medicinal chemistry.

The synthesis of Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical-grade materials that meet stringent regulatory standards.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological effects more accurately. These computational approaches complement traditional experimental methods, offering a more comprehensive understanding of the compound's potential applications.

In clinical research, Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride has been investigated for its potential therapeutic benefits in various disease models. Preclinical studies have indicated that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to cross the blood-brain barrier suggests that it could be useful in treating neurological disorders.

The development of novel drug candidates is a complex process that requires extensive testing to ensure safety and efficacy. Phase I clinical trials have begun to evaluate the tolerability and pharmacokinetic profile of Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride in human subjects. These trials are critical for gathering data that will inform future clinical development strategies.

The role of contract research organizations (CROs) has been instrumental in advancing the research and development of compounds like Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride. CROs provide specialized services such as synthetic chemistry, preclinical testing, and regulatory compliance, enabling pharmaceutical companies to accelerate their drug development pipelines. Collaborations between academic institutions and industry partners are also fostering innovation in this field.

The future prospects for Methyl trans-4-amino-1-methyl-pyrrolidine-3-carboxylate dihydrochloride are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.